Cas no 2171771-96-1 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpropanoic acid
• CAS No: 2171771-96-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6035260
• PubChem ID: 165504206
• Update Time: 2025-05-20

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-2-methylpropanoic acid
• EN300-1493323
• 2171771-96-1

• Inchi： 1S/C26H32N2O6/c1-4-28(15-17(2)25(30)31)24(29)23(13-14-33-3)27-26(32)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： JDZRGDJSLYMDAF-UHFFFAOYSA-N
• SMILES： O(C(NC(CCOC)C(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpropanoic acid

3-N-Ethyl-2-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)-4-Methoxybutanamido-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171771-96-1, known as 3-N-Ethyl-2-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)-4-Methoxybutanamido-2-Methylpropanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a methoxybutanamido moiety. The combination of these functional groups makes it a versatile building block for various applications.

Structure and Synthesis: The molecule's structure is defined by its unique arrangement of functional groups. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during reactions. The ethyl substitution at the N-position introduces steric effects that can influence reactivity and selectivity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using multi-step reactions involving coupling agents and protecting strategies. Researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency, reducing production time while maintaining product purity.

Chemical Properties: The compound exhibits distinctive physical and chemical properties due to its functional groups. The Fmoc group contributes to its stability under mild conditions, making it suitable for various chemical transformations. The methoxy group introduces electron-donating effects, which can modulate the electronic properties of the molecule. Studies have shown that this compound has a high melting point (~180°C) and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the near-ultraviolet region, indicating potential applications in optoelectronic materials.

Applications in Drug Discovery: One of the most promising applications of this compound lies in drug discovery. The presence of multiple functional groups makes it an ideal candidate for designing bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated its potential as a lead compound for anti-inflammatory agents, where its ability to inhibit COX enzymes has been reported. Additionally, its structure has been exploited in the development of prodrugs that can target specific tissues or organs, minimizing systemic side effects.

Materials Science Innovations: Beyond pharmacology, this compound has found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create nanoscale structures with tailored surface properties. Researchers have utilized its Fmoc group to anchor it onto gold surfaces, resulting in SAMs with high thermal stability and chemical resistance. These materials hold potential for use in sensors, catalysis, and microelectronics.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 30 days in aqueous environments. Its low bioaccumulation potential makes it less likely to pose long-term risks to aquatic ecosystems. However, further research is needed to assess its behavior under different environmental conditions and to develop sustainable synthesis pathways.

Future Directions: The future of 3-N-Ethyl-2-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)-4-Methoxybutanamido-2-Methylpropanoic Acid lies in exploring its potential across diverse fields while addressing challenges related to scalability and sustainability. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this versatile molecule.